Methyl Anthranilate

• CAS No.: 134-20-3
• Product Name: Methyl Anthranilate
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• IUPAC Name: methyl 2-aminobenzoate
• Standard InChI: InChI=1S/C8H9NO2/c1-11-8(10)6-4-2-3-5-7(6)9/h2-5H,9H2,1H3
• Standard InChIKey: VAMXMNNIEUEQDV-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC=CC=C1N
• Canonical SMILES: COC(=O)C1=CC=CC=C1N
• Boiling Point: 493 °F at 760 mm Hg (NTP, 1992); 256.0 °C; 256 °C
• Colorform: Crystals; Pale-yellow liquid with bluish fluorescence; Colorless to pale-yellow liquid or crystals with bluish fluorescence; Colorless to pale yellow liquid or solid
• Density: 1.1682 at 50 °F (NTP, 1992); 1.168 at 20 °C; 1.161-1.169
• Flash Point: 220 °F (NTP, 1992); Above 212 °F (> 100 °C)
• Melting Point: 75 to 77 °F (NTP, 1992); 24.5 °C; Mp 24-25 °; 24.4 °C; 24-25°C
• Physical Description: Methyl anthranilate is a clear colorless to tan liquid with an odor of grapes. Has light blue fluorescence. (NTP, 1992); Liquid; Solid; Colourless to pale yellow liquid or crystals with bluish fluorescence; Grape-like or orange aroma
• Description: Methyl anthranilate is a clear colorless to tan liquid with an odor of grapes. Has light blue fluorescence. (NTP, 1992); Methyl anthranilate is a benzoate ester that is the methyl ester of anthranilic acid. It has a role as a metabolite and a flavouring agent. It derives from an anthranilic acid.; Methyl 2-aminobenzoate, also known as 2-carbomethoxyaniline or 2-(methoxycarbonyl)aniline, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Methyl 2-aminobenzoate exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, methyl 2-aminobenzoate is primarily located in the cytoplasm. Methyl 2-aminobenzoate can be biosynthesized from anthranilic acid. Methyl 2-aminobenzoate is a bitter, flower, and fruity tasting compound that can be found in a number of food items such as fruits, cocoa and cocoa products, mandarin orange (clementine, tangerine), and citrus. This makes methyl 2-aminobenzoate a potential biomarker for the consumption of these food products.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Slightly soluble (NTP, 1992); 0.02 M; 2.85 mg/mL at 25 °C; In water, 2,850 mg/L at 25 °C; Slightly soluble in water; Very soluble in ethanol, ethyl ether; Freely soluble in alcohol or ether; Soluble in fixed oils, propylene glycol, volatile oils; slightly soluble in mineral oil; insoluble in glycerol; Soluble in oils and propylene glycol; Insoluble in glycerol; Slightly soluble in water; Soluble (in ethanol)
• Synonyms: 2-aminobenzoic Acid Methyl Ester; 2-(Methoxycarbonyl)aniline; 2-Aminobenzoic Acid Methyl Ester; 2-Carbomethoxyaniline; Bird Shield; Grain 96-1; Methyl 2-Aminobenzoate; Methyl 6-aminobenzoate; Methyl o-aminobenzoate; NSC 3109; ReJex-iT; Rejex-iT AP 5
• Vapor Pressure: 0.03 mmHg; 2.71X10-2 mm Hg at 25 °C /Extrapolated/
• PubChem Compound: 8635
• Last Modified: Nov 11 2021